Cas no 946289-22-1 (3,4,5-triethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 3,4,5-triethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 946289-22-1
• MF: C₂₇H₃₀N₂O₅S
• MW: 494.602506160736
• CID: 5517103
• Update Time: 2025-06-14

3,4,5-triethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,4,5-triethoxy-N-[1,2,3,4-tetrahydro-1-(2-thienylcarbonyl)-6-quinolinyl]-
• 3,4,5-triethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C27H30N2O5S/c1-4-32-22-16-19(17-23(33-5-2)25(22)34-6-3)26(30)28-20-11-12-21-18(15-20)9-7-13-29(21)27(31)24-10-8-14-35-24/h8,10-12,14-17H,4-7,9,13H2,1-3H3,(H,28,30)
• InChI Key： JCCAGISCHDBEHW-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1SC=CC=1)=O)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3,4,5-triethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Comprehensive Overview of 3,4,5-Triethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946289-22-1)

3,4,5-Triethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946289-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, with its intricate molecular structure, combines a tetrahydroquinoline core with a thiophene-2-carbonyl moiety and a triethoxybenzamide group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, especially in the fields of central nervous system (CNS) therapeutics and anti-inflammatory agents.

The unique structural features of 3,4,5-triethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide contribute to its ability to interact with biological targets. The thiophene ring, known for its electron-rich properties, enhances the compound's binding affinity to specific receptors, while the triethoxy substituents improve solubility and bioavailability. These characteristics align with current trends in drug discovery, where researchers prioritize small molecules with improved pharmacokinetic profiles. Given the rising demand for neuroprotective compounds and multi-target therapeutics, this compound is increasingly studied for its potential in addressing complex diseases.

In addition to its pharmaceutical applications, CAS No. 946289-22-1 has shown promise in materials science. The thiophene and benzamide groups are commonly found in organic semiconductors and conductive polymers, which are critical for developing next-generation electronic devices. With the growing interest in flexible electronics and sustainable materials, this compound could play a role in advancing technologies such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs).

The synthesis of 3,4,5-triethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide involves multi-step organic reactions, including amidation, cyclization, and functional group modifications. Researchers have optimized these processes to achieve high yields and purity, which is essential for both industrial and academic applications. Recent advancements in green chemistry have also influenced its production, with a focus on reducing waste and improving energy efficiency. This aligns with the broader scientific community's push toward environmentally friendly synthesis methods.

From a commercial perspective, the demand for CAS No. 946289-22-1 is driven by its potential in high-value niche markets. Pharmaceutical companies are exploring its use in precision medicine, while materials scientists are investigating its role in smart coatings and sensors. The compound's versatility makes it a subject of interest in patent filings and academic publications, further solidifying its relevance in cutting-edge research.

In conclusion, 3,4,5-triethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946289-22-1) represents a compelling example of how complex organic molecules can bridge the gap between drug discovery and advanced materials. Its multifaceted applications, combined with ongoing research into its properties, position it as a compound to watch in the coming years. As the scientific community continues to explore its potential, this molecule may unlock new possibilities in both healthcare and technology.